Cas no 2138354-91-1 (dimethyl(2-{7-methyl-4H,5H,6H,7H-furo2,3-cpyridin-7-yl}ethyl)amine)

• Product Name: dimethyl(2-{7-methyl-4H,5H,6H,7H-furo2,3-cpyridin-7-yl}ethyl)amine
• CAS No: 2138354-91-1
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5934451
• PubChem ID: 165479184
• Update Time: 2025-06-13

dimethyl(2-{7-methyl-4H,5H,6H,7H-furo2,3-cpyridin-7-yl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl(2-{7-methyl-4H,5H,6H,7H-furo2,3-cpyridin-7-yl}ethyl)amine
• EN300-1075875
• dimethyl(2-{7-methyl-4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}ethyl)amine
• 2138354-91-1

• Inchi： 1S/C12H20N2O/c1-12(6-8-14(2)3)11-10(4-7-13-12)5-9-15-11/h5,9,13H,4,6-8H2,1-3H3
• InChI Key： ONSGRQJHEMLKQW-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC(C)(C1=2)CCN(C)C

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 28.4Ų

Additional information on dimethyl(2-{7-methyl-4H,5H,6H,7H-furo2,3-cpyridin-7-yl}ethyl)amine

Comprehensive Overview of Dimethyl(2-{7-methyl-4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}ethyl)amine (CAS No. 2138354-91-1)

Dimethyl(2-{7-methyl-4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}ethyl)amine (CAS No. 2138354-91-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of furopyridine derivatives, which are known for their potential applications in drug discovery and development. The presence of a dimethylaminoethyl moiety enhances its bioavailability and interaction with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like dimethyl(2-{7-methyl-4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}ethyl)amine has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly intrigued by its potential role in modulating central nervous system (CNS) receptors, a hot topic in neuroscience and psychiatry. The compound's fused furan-pyridine ring system offers a versatile scaffold for designing molecules with enhanced selectivity and efficacy, addressing current challenges in treating neurological disorders.

The synthesis of CAS No. 2138354-91-1 involves multi-step organic reactions, including cyclization and alkylation processes, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its synthesis using catalytic methods and environmentally friendly solvents, aligning with global sustainability goals.

From a commercial perspective, dimethyl(2-{7-methyl-4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}ethyl)amine is primarily utilized by pharmaceutical companies and research institutions focusing on small molecule therapeutics. Its applications extend to high-throughput screening and structure-activity relationship (SAR) studies, where it serves as a key intermediate or reference standard. The compound's lipophilicity and hydrogen-bonding capacity make it a promising candidate for blood-brain barrier penetration, a critical factor in CNS drug development.

As the scientific community continues to explore novel chemical entities, CAS No. 2138354-91-1 exemplifies the intersection of medicinal chemistry and biotechnology. Its relevance is further highlighted by increasing searches for "furopyridine-based drugs" and "CNS-targeting molecules" in academic and industrial databases. Future research may uncover additional applications in immunomodulation or enzyme inhibition, solidifying its position as a valuable tool in modern drug discovery.